![molecular formula C16H28O8S B14550910 Bis(2-ethoxyethyl) 2-[(2-ethoxy-2-oxoethyl)sulfanyl]butanedioate CAS No. 62027-48-9](/img/structure/B14550910.png)
Bis(2-ethoxyethyl) 2-[(2-ethoxy-2-oxoethyl)sulfanyl]butanedioate
Overview
Description
Bis(2-ethoxyethyl) 2-[(2-ethoxy-2-oxoethyl)sulfanyl]butanedioate is a chemical compound with a complex structure that includes ethoxyethyl and sulfanyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Bis(2-ethoxyethyl) 2-[(2-ethoxy-2-oxoethyl)sulfanyl]butanedioate typically involves the reaction of diethylene glycol with ethanol. Another method involves reacting diethylene glycol monoethyl ether with bromoethane in the presence of metal sodium or sodium hydroxide .
Industrial Production Methods: Industrial production methods for this compound are similar to the synthetic routes mentioned above. The reactions are carried out on a larger scale with optimized conditions to ensure high yield and purity. The use of advanced equipment and techniques helps in achieving efficient production.
Chemical Reactions Analysis
Types of Reactions: Bis(2-ethoxyethyl) 2-[(2-ethoxy-2-oxoethyl)sulfanyl]butanedioate undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of ethoxyethyl and sulfanyl groups, which can participate in different chemical processes.
Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions vary depending on the desired product and the type of reaction being carried out. For example, oxidation reactions may require the use of strong oxidizing agents under controlled temperature and pressure conditions .
Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include various derivatives with modified functional groups, which can be further utilized in different applications.
Scientific Research Applications
Bis(2-ethoxyethyl) 2-[(2-ethoxy-2-oxoethyl)sulfanyl]butanedioate has a wide range of scientific research applications In chemistry, it is used as a solvent and reagent in various organic synthesis processes In biology, it can be used in the study of biochemical pathways and interactionsIn industry, it is used as a high boiling point reaction medium and as an extractant for uranium ore .
Mechanism of Action
The mechanism of action of Bis(2-ethoxyethyl) 2-[(2-ethoxy-2-oxoethyl)sulfanyl]butanedioate involves its interaction with molecular targets and pathways in the body. The ethoxyethyl and sulfanyl groups play a crucial role in its activity, allowing it to participate in various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds: Some similar compounds to Bis(2-ethoxyethyl) 2-[(2-ethoxy-2-oxoethyl)sulfanyl]butanedioate include diethylene glycol diethyl ether, ethyl diglyme, and diethyl carbitol. These compounds share similar structural features and functional groups, making them comparable in terms of their chemical properties and applications .
Uniqueness: What sets this compound apart from similar compounds is its unique combination of ethoxyethyl and sulfanyl groups. This combination provides it with distinct chemical properties and reactivity, making it suitable for specific applications that other similar compounds may not be able to achieve.
Properties
CAS No. |
62027-48-9 |
|---|---|
Molecular Formula |
C16H28O8S |
Molecular Weight |
380.5 g/mol |
IUPAC Name |
bis(2-ethoxyethyl) 2-(2-ethoxy-2-oxoethyl)sulfanylbutanedioate |
InChI |
InChI=1S/C16H28O8S/c1-4-20-7-9-23-14(17)11-13(25-12-15(18)22-6-3)16(19)24-10-8-21-5-2/h13H,4-12H2,1-3H3 |
InChI Key |
SSWXJXCIZJVMDD-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCOC(=O)CC(C(=O)OCCOCC)SCC(=O)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
